Cas no 176961-27-6 (Tert-butyl 2-(4-bromophenyl)imidazole-1-carboxylate)

• Product Name: Tert-butyl 2-(4-bromophenyl)imidazole-1-carboxylate
• CAS No: 176961-27-6
• MF: C₁₄H₁₅BrN₂O₂
• MW: 323.185102701187
• MDL: MFCD26390250
• CID: 2149248
• PubChem ID: 57225088
• Update Time: 2024-12-09

Tert-butyl 2-(4-bromophenyl)imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-bromophenyl)-1H-imidazole-1-carboxylate
• tert-butyl 2-(4-bromophenyl)imidazole-1-carboxylate
• HVXAVAYCHCHGSS-UHFFFAOYSA-N
• 1,1-dimethylethyl 2-(4-bromophenyl)-1H-imidazole-1-carboxylate
• 1- dimethylethyl 2-(4-bromophenyl)-lEta-imidazole-l-carboxylate
• BHA96127
• tert-butyl2-(4-bromophenyl)imidazole-1-carboxylate
• 1-Boc-2-(4-bromophenyl)imidazole
• 176961-27-6
• AS-71581
• CS-0059734
• SCHEMBL2725204
• t-Butyl 2-(4-bromophenyl)-1H-imidazole-1-carboxylate
• DB-321546
• AKOS037646932
• MFCD26390250
• W17829
• Tert-butyl 2-(4-bromophenyl)imidazole-1-carboxylate

• MDL： MFCD26390250
• Inchi： 1S/C14H15BrN2O2/c1-14(2,3)19-13(18)17-9-8-16-12(17)10-4-6-11(15)7-5-10/h4-9H,1-3H3
• InChI Key： HVXAVAYCHCHGSS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC=CN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 322.03169g/mol
• Monoisotopic Mass: 322.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 3.6